Cas no 1261775-70-5 (3-Bromo-5-(difluoromethoxy)iodobenzene)

• Product Name: 3-Bromo-5-(difluoromethoxy)iodobenzene
• CAS No: 1261775-70-5
• MF: C₇H₄BrF₂IO
• MW: 348.911340713501
• CID: 4989487
• Update Time: 2025-05-23

3-Bromo-5-(difluoromethoxy)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethoxy)iodobenzene
• 1-BROMO-3-(DIFLUOROMETHOXY)-5-IODOBENZENE

• Inchi： 1S/C7H4BrF2IO/c8-4-1-5(11)3-6(2-4)12-7(9)10/h1-3,7H
• InChI Key： NQQXLBQKDKQVML-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromo-5-(difluoromethoxy)iodobenzene

3-Bromo-5-(difluoromethoxy)iodobenzene: A Comprehensive Overview

3-Bromo-5-(difluoromethoxy)iodobenzene, identified by the CAS registry number 1261775-70-5, is a highly specialized aromatic compound with significant applications in the field of organic synthesis and pharmaceutical research. This compound, characterized by its bromine, iodine, and difluoromethoxy substituents, has garnered attention due to its unique chemical properties and potential utility in drug development.

The structure of 3-Bromo-5-(difluoromethoxy)iodobenzene consists of a benzene ring with three substituents: a bromine atom at position 3, an iodine atom at position 1 (para to the bromine), and a difluoromethoxy group (-OCHF2) at position 5. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of halogens (bromine and iodine) and the electron-withdrawing difluoromethoxy group contributes to its reactivity in nucleophilic aromatic substitution reactions, which are pivotal in medicinal chemistry.

Recent studies have highlighted the role of 3-Bromo-5-(difluoromethoxy)iodobenzene as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct heterocyclic frameworks, which are essential components of many pharmaceutical agents. The iodine atom at position 1 serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura coupling, enabling the construction of biaryl structures with high precision.

The synthesis of 3-Bromo-5-(difluoromethoxy)iodobenzene involves a multi-step process that typically begins with bromination or iodination of an aromatic precursor. The introduction of the difluoromethoxy group is often achieved through nucleophilic aromatic substitution, where a suitable leaving group is replaced by the -OCHF2 moiety under specific reaction conditions. Optimization of these steps is crucial to ensure high yields and purity, as impurities can significantly impact the reactivity and downstream applications of the compound.

In terms of chemical stability, 3-Bromo-5-(difluoromethoxy)iodobenzene demonstrates moderate stability under standard storage conditions. However, exposure to light or elevated temperatures may lead to decomposition or side reactions, particularly due to the electron-withdrawing nature of its substituents. Proper handling and storage protocols are therefore essential to maintain its integrity for use in research and development.

The biological activity of 3-Bromo-5-(difluoromethoxy)iodobenzene has been explored in several recent studies. For example, investigations into its cytotoxicity against various cancer cell lines have revealed promising results, suggesting potential applications in anticancer therapy. Additionally, this compound has been employed as a building block in the design of kinase inhibitors and other enzyme-targeted agents, underscoring its versatility in drug discovery.

The incorporation of fluorine atoms into organic molecules has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 3-Bromo-5-(difluoromethoxy)iodobenzene, the difluoromethoxy group contributes to these attributes while also serving as a site for further functionalization. This makes the compound an attractive candidate for use in lead optimization campaigns within the pharmaceutical industry.

In conclusion, 3-Bromo-5-(difluoromethoxy)iodobenzene, CAS No. 1261775-70-5, represents a valuable tool in modern organic synthesis and drug discovery. Its unique combination of substituents provides both reactivity and tunability, enabling its application in diverse chemical transformations and biological studies. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in advancing therapeutic development.